Cas no 139888-21-4 (Thymidine, 4'-cyano-3'-deoxy-, 5'-acetate)
139888-21-4 structure
Product Name:Thymidine, 4'-cyano-3'-deoxy-, 5'-acetate
CAS No:139888-21-4
MF:C13H15N3O5
MW:293.275303125381
CID:1281700
Update Time:2024-08-04
Thymidine, 4'-cyano-3'-deoxy-, 5'-acetate Chemical and Physical Properties
Names and Identifiers
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- Thymidine, 4'-cyano-3'-deoxy-, 5'-acetate
- Thymidine, 4'-cyano-3'-deoxy-, 5'-acetate (9CI)
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- Inchi: 1S/C13H15N3O5/c1-8-5-16(12(19)15-11(8)18)10-3-4-13(6-14,21-10)7-20-9(2)17/h5,10H,3-4,7H2,1-2H3,(H,15,18,19)/t10-,13-/m1/s1
- InChI Key: HQEWHSQCHAILGX-ZWNOBZJWSA-N
- SMILES: C(OC(=O)C)[C@@]1(C#N)O[C@@H](N2C=C(C)C(=O)NC2=O)CC1
Computed Properties
- Exact Mass: 293.10125
Experimental Properties
- Density: 1.38±0.1 g/cm3(Predicted)
- PSA: 108.73
- pka: 9.55±0.10(Predicted)
Thymidine, 4'-cyano-3'-deoxy-, 5'-acetate Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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